Cas no 2228568-28-1 (3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine)

• Product Name: 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine
• CAS No: 2228568-28-1
• MF: C₁₁H₁₀F₅N
• MW: 251.195820331573
• CID: 6547542
• PubChem ID: 165632168
• Update Time: 2025-06-12

3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine
• EN300-1950749
• 2228568-28-1
• [3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutyl]methanamine

• Inchi： 1S/C11H10F5N/c12-6-1-7(13)9(8(14)2-6)10(5-17)3-11(15,16)4-10/h1-2H,3-5,17H2
• InChI Key： VXJLRZMEUSYWIJ-UHFFFAOYSA-N
• SMILES： FC1(CC(C2C(=CC(=CC=2F)F)F)(CN)C1)F

Computed Properties

• Exact Mass: 251.07334013g/mol
• Monoisotopic Mass: 251.07334013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 276
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 26Ų

Additional information on 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine

Comprehensive Overview of 3,3-Difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine (CAS No. 2228568-28-1)

3,3-Difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine (CAS No. 2228568-28-1) is a fluorinated cyclobutylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural properties. The compound's multifluorinated aromatic ring and cyclobutyl backbone contribute to its potential applications in drug discovery, particularly in the development of enzyme inhibitors and receptor modulators. Researchers are increasingly exploring its role in addressing challenges related to drug resistance and metabolic stability, which are critical topics in modern medicinal chemistry.

The molecular structure of 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine features a cyclobutane ring substituted with two fluorine atoms at the 3-position, enhancing its lipophilicity and electronic properties. The 2,4,6-trifluorophenyl moiety further augments its steric and electronic profile, making it a versatile intermediate for synthesizing bioactive molecules. Recent studies highlight its potential in central nervous system (CNS) drug development, where fluorinated compounds are prized for their ability to cross the blood-brain barrier. This aligns with growing interest in neurotherapeutics and precision medicine, as evidenced by rising search trends for "fluorinated CNS drugs" and "targeted drug delivery systems."

From a synthetic chemistry perspective, CAS 2228568-28-1 exemplifies the strategic use of fluorine incorporation to optimize pharmacokinetic properties. Fluorine's high electronegativity and small atomic radius often improve binding affinity and metabolic stability, addressing common pitfalls in drug design. Industry forums and academic publications frequently discuss its relevance to fragment-based drug discovery (FBDD) and covalent inhibitor design, reflecting broader demand for innovative scaffolds in oncology and infectious disease research. Notably, its amine functional group provides a handle for further derivatization, enabling rapid structure-activity relationship (SAR) studies.

Environmental and regulatory considerations also shape the discourse around 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine. As sustainability gains prominence, researchers are investigating green fluorination methods to synthesize such compounds with reduced ecological impact. Searches for "eco-friendly fluorochemicals" and "sustainable pharmaceutical intermediates" have surged, underscoring the need for balanced innovation. Additionally, computational tools like AI-driven molecular modeling are being leveraged to predict the compound's interactions with biological targets, a trend mirrored by rising queries about "machine learning in drug discovery."

In agrochemical applications, the trifluorophenyl segment of this compound may contribute to novel pesticide formulations with improved selectivity and lower environmental persistence. The agricultural sector's focus on precision farming and resistance management has spurred interest in structurally advanced active ingredients, positioning CAS 2228568-28-1 as a candidate for next-generation crop protection agents. Patent analyses reveal overlapping interest between pharmaceutical and agrochemical industries for such fluorinated building blocks, highlighting their cross-disciplinary value.

Analytical characterization of 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine typically involves advanced techniques like NMR spectroscopy (particularly ¹⁹F-NMR) and high-resolution mass spectrometry (HRMS), which are frequently searched in conjunction with "fluorinated compound analysis." Its crystalline form may also be studied via X-ray diffraction to elucidate conformational preferences—a topic of interest for crystallographers and formulation scientists alike. These methodologies align with industry demands for rigorous quality control in high-potency API synthesis.

The commercial landscape for CAS 2228568-28-1 reflects niche but growing demand among custom synthesis providers and contract research organizations (CROs). Procurement inquiries often emphasize scale-up feasibility and regulatory documentation, indicating its transition from research-scale to potential GMP production. As combinatorial chemistry and parallel synthesis gain traction, this compound's modular design supports its utility in library generation for high-throughput screening campaigns.

Future directions for 3,3-difluoro-1-(2,4,6-trifluorophenyl)cyclobutylmethanamine research may explore its enantioselective synthesis—given the pharmacological importance of chiral amines—or its incorporation into PROTACs (proteolysis-targeting chimeras), a hot topic in targeted protein degradation. The intersection of fluorine chemistry with emerging modalities like RNA-targeting drugs presents another frontier, resonating with investors and researchers tracking "next-gen therapeutic platforms."